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Compound of Interest

Compound Name: N-(Triethoxysilylpropyl)urea

Cat. No.: B047222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of N-
(Triethoxysilylpropyl)urea in various solvents. This information is critical for the effective

formulation, application, and understanding of this versatile silane coupling agent in diverse

research and development settings.

Solubility Data
The solubility of N-(Triethoxysilylpropyl)urea is a key parameter for its use as a coupling

agent, adhesion promoter, and surface modifier. While extensive quantitative data across a

wide range of organic solvents is not readily available in published literature, the following table

summarizes the known solubility characteristics.
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Solvent
Quantitative
Solubility

Qualitative
Description

Temperature (°C)

Water 7 g/L[1][2][3]
Reacts slowly with

water/moisture[1][2][3]
20[1][2][3]

Methanol Not specified

Commercially

available as a 40-52%

solution, indicating

high solubility[4][5]

Not specified

Alcohol (general) Not specified Soluble[1][2][3] Not specified

Acetone Not specified Soluble Not specified

Toluene Not specified Soluble Not specified

Experimental Protocol for Solubility Determination
The following is a standardized protocol for the gravimetric determination of N-
(Triethoxysilylpropyl)urea solubility in a solvent of interest.

1. Materials and Equipment:

N-(Triethoxysilylpropyl)urea (analytical grade)

Solvent of interest (analytical grade)

Analytical balance (accurate to ±0.0001 g)

Jacketed glass vessel or temperature-controlled shaker bath

Magnetic stirrer and stir bars

Thermometer or temperature probe

Syringe filters (0.45 µm pore size, compatible with the solvent)

Drying oven
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Glass vials and stoppers

2. Procedure:

Solvent Preparation: Add a known volume of the selected solvent to the jacketed glass

vessel.

Temperature Equilibration: Bring the solvent to the desired experimental temperature and

maintain it throughout the experiment using the temperature-controlled bath.

Saturated Solution Preparation: Gradually add N-(Triethoxysilylpropyl)urea to the solvent

while stirring until a persistent excess of the solid phase is observed. This indicates that a

saturated solution has been formed.

Equilibration: Seal the vessel to prevent solvent evaporation and allow the mixture to

equilibrate for a minimum of 24 hours under continuous stirring at a constant temperature.

This ensures that the solution reaches saturation equilibrium.

Sample Withdrawal: After equilibration, stop the stirring and allow the undissolved solid to

settle. Carefully withdraw a known volume of the supernatant (the clear, saturated solution)

using a pre-warmed syringe to avoid precipitation upon cooling.

Filtration: Immediately filter the withdrawn sample through a 0.45 µm syringe filter into a pre-

weighed glass vial. This step is crucial to remove any undissolved microparticles.

Solvent Evaporation: Place the vial with the filtered saturated solution in a drying oven at a

temperature sufficient to evaporate the solvent without decomposing the N-
(Triethoxysilylpropyl)urea. A vacuum oven is recommended to facilitate solvent removal at

a lower temperature.

Mass Determination: Once the solvent has completely evaporated, cool the vial to room

temperature in a desiccator and weigh it on the analytical balance.

Calculation: The solubility is calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of vial + residue) - (Mass of empty vial)] / (Volume of sample

withdrawn in mL) * 100

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b047222?utm_src=pdf-body
https://www.benchchem.com/product/b047222?utm_src=pdf-body
https://www.benchchem.com/product/b047222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Data Reporting:

Experimental Workflow
The following diagram illustrates the logical steps for the experimental determination of N-
(Triethoxysilylpropyl)urea solubility.
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Caption: Experimental workflow for determining the solubility of N-(Triethoxysilylpropyl)urea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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